Cas no 1805937-82-9 (Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate
• CAS No: 1805937-82-9
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4862504
• Update Time: 2025-10-11

Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-3-17-8(16)5-7-4-6(2)9(11(13)14)10(12)15-7/h4,11H,3,5H2,1-2H3
• InChI Key： KVBOCNQMQMDJMC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate

Comprehensive Overview of Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805937-82-9)

Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805937-82-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core with strategic functional groups, makes it a valuable building block for designing compounds with targeted biological activities.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. The presence of the difluoromethyl group in Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate contributes to its lipophilicity, a property highly sought after in the development of CNS-active drugs and agrochemicals. Researchers are particularly interested in how this compound can be leveraged to create next-generation crop protection agents or pharmaceutical intermediates, aligning with the growing focus on sustainable agriculture and precision medicine.

The synthesis of Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate involves multi-step organic reactions, including halogenation and esterification, to achieve the desired functionalization. Its CAS No. 1805937-82-9 serves as a unique identifier in chemical databases, facilitating efficient procurement and regulatory compliance. The compound's stability under various conditions makes it suitable for scalable production, addressing the needs of industries requiring high-purity intermediates for API (Active Pharmaceutical Ingredient) manufacturing.

From an applications perspective, Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate is often explored in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. These reactions are frequently discussed in academic and industrial forums, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its potential role in bioconjugation and proteolysis-targeting chimera (PROTAC) development has sparked interest among researchers investigating novel therapeutic modalities.

Environmental and safety considerations are paramount when handling Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, ensuring compliance with global chemical safety standards.

In the context of market trends, the increasing adoption of fluorine-containing compounds in drug design has positioned Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate as a key player in the fine chemicals sector. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal to manufacturers aiming for sustainable production processes. As the pharmaceutical and agrochemical industries continue to evolve, this compound is expected to play a pivotal role in addressing challenges related to drug resistance and pest management.

For researchers and procurement specialists, sourcing high-quality Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate with verified CAS No. 1805937-82-9 is essential. Reputable suppliers often provide analytical certificates (CoA) and NMR/HPLC data to confirm purity and structural integrity. The compound's shelf life and storage conditions (e.g., refrigeration under inert atmosphere) should also be considered to maintain its efficacy in downstream applications.

In summary, Ethyl 2-bromo-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805937-82-9) represents a critical intermediate in the synthesis of advanced bioactive molecules. Its unique structural features, combined with its applicability in cutting-edge research areas, make it a compound of enduring interest to scientists and industry professionals alike. As the demand for innovative solutions in healthcare and agriculture grows, this pyridine derivative is poised to remain at the forefront of chemical innovation.